Cas no 26419-66-9 (1,3-Dithiolane-2-carboxaldehyde, 2-methyl-)

• Product Name: 1,3-Dithiolane-2-carboxaldehyde, 2-methyl-
• CAS No: 26419-66-9
• MF: C₅H₈OS₂
• MW: 148.246418952942
• CID: 1426927
• PubChem ID: 12836224
• Update Time: 2025-04-20

1,3-Dithiolane-2-carboxaldehyde, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-2-carboxaldehyde, 2-methyl-
• 2-methyl-1,3-dithiolane-2-carbaldehyde
• DTXSID70511097
• 26419-66-9
• 2-formyl-2-methyl-1,3-dithiolane
• SCHEMBL11428433

• Inchi： 1S/C5H8OS2/c1-5(4-6)7-2-3-8-5/h4H,2-3H2,1H3
• InChI Key： CNXDLZCBSCSSJC-UHFFFAOYSA-N
• SMILES： S1CCSC1(C=O)C

Computed Properties

• Exact Mass: 148.00174
• Monoisotopic Mass: 148.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07